Cas no 898410-85-0 (3,5-dimethoxy-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzamide)

• Product Name: 3,5-dimethoxy-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzamide
• CAS No: 898410-85-0
• MF: C₂₀H₂₀N₂O₄
• MW: 352.383805274963
• CID: 5481787
• Update Time: 2025-06-07

3,5-dimethoxy-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3,5-dimethoxy-N-(1,2,5,6-tetrahydro-2-oxo-4H-pyrrolo[3,2,1-ij]quinolin-8-yl)-
• 3,5-dimethoxy-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzamide

• Inchi： 1S/C20H20N2O4/c1-25-16-8-14(9-17(11-16)26-2)20(24)21-15-6-12-4-3-5-22-18(23)10-13(7-15)19(12)22/h6-9,11H,3-5,10H2,1-2H3,(H,21,24)
• InChI Key： IFIKDADZYFFNGE-UHFFFAOYSA-N
• SMILES： C(NC1=CC2CC(=O)N3C=2C(=C1)CCC3)(=O)C1=CC(OC)=CC(OC)=C1

Additional information on 3,5-dimethoxy-N-{2-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4,6,8(12)-trien-6-yl}benzamide

Comprehensive Analysis of 3,5-dimethoxy-N-{2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}benzamide (CAS No. 898410-85-0)

The compound 3,5-dimethoxy-N-{2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}benzamide (CAS No. 898410-85-0) is a highly specialized organic molecule with a unique tricyclic structure. Its intricate design combines a benzamide moiety with a complex azatricyclic system, making it a subject of interest in advanced medicinal chemistry and pharmaceutical research. Researchers are particularly intrigued by its potential applications in drug discovery and biochemical modulation, as its structural features suggest possible interactions with various biological targets.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 3,5-dimethoxy-N-{2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}benzamide due to their diverse pharmacological properties. This compound's tricyclic framework and methoxy-substituted benzamide group make it a promising candidate for exploring structure-activity relationships (SAR) in drug design. Many researchers are investigating how modifications to its core structure might enhance bioavailability or target specificity.

The synthesis of CAS No. 898410-85-0 presents interesting challenges for organic chemists. Its complex architecture requires sophisticated synthetic strategies, often involving multi-step reactions with careful control of stereochemistry. Current literature suggests that the development of efficient synthetic routes to this compound could contribute significantly to the field of methodology development in organic synthesis. Many research groups are exploring novel catalytic systems and green chemistry approaches to optimize its production.

From a computational chemistry perspective, 3,5-dimethoxy-N-{2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}benzamide offers fascinating opportunities for molecular modeling studies. Its three-dimensional structure presents interesting questions about conformational dynamics and molecular interactions. Advanced techniques like density functional theory (DFT) calculations and molecular docking simulations are being employed to predict its behavior in biological systems and potential binding affinities.

The physicochemical properties of CAS No. 898410-85-0 are crucial for understanding its potential applications. Researchers are particularly interested in its solubility characteristics, stability profile, and partition coefficients. These parameters are essential for evaluating its suitability as a lead compound in drug development programs. Recent studies have focused on optimizing these properties through structural modifications while maintaining the core pharmacophore.

In the context of current trends in precision medicine and personalized therapeutics, compounds with unique scaffolds like 3,5-dimethoxy-N-{2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}benzamide are gaining attention. The pharmaceutical industry is increasingly looking for molecules that can address unmet medical needs through novel mechanisms of action. This compound's distinctive structure positions it as a potential starting point for developing next-generation therapeutics.

Quality control and analytical characterization of CAS No. 898410-85-0 require sophisticated techniques. Modern spectroscopic methods including NMR, mass spectrometry, and X-ray crystallography are essential for confirming its structure and purity. The development of robust analytical protocols for this compound is an active area of research, particularly for ensuring batch-to-batch consistency in research applications.

The intellectual property landscape surrounding 3,5-dimethoxy-N-{2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}benzamide is another area of interest. Patent searches reveal growing activity in this chemical space, with several applications claiming derivatives or specific uses of this scaffold. This reflects the compound's potential value in innovative drug development and the competitive nature of pharmaceutical research.

From a safety perspective, preliminary studies on CAS No. 898410-85-0 suggest that proper handling procedures should be followed, as with all research chemicals. While not classified as hazardous, standard laboratory precautions for organic compounds apply. Researchers are advised to consult material safety data sheets and conduct appropriate risk assessments before working with this material.

The future research directions for 3,5-dimethoxy-N-{2-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4,6,8(12)-trien-6-yl}benzamide appear promising. Current investigations are exploring its potential in various biological assays and high-throughput screening platforms. As the understanding of its pharmacological profile deepens, this compound may emerge as a valuable tool in chemical biology or as a precursor to clinically relevant molecules.